Cas no 269071-84-3 (Heptanoic acid, 6-methyl-2,3-dioxo-, phenylmethyl ester)

• Product Name: Heptanoic acid, 6-methyl-2,3-dioxo-, phenylmethyl ester
• CAS No: 269071-84-3
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 1431280
• Update Time: 2024-08-15

Heptanoic acid, 6-methyl-2,3-dioxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-methyl-2,3-dioxo-, phenylmethyl ester

• Inchi： 1S/C15H18O4/c1-11(2)8-9-13(16)14(17)15(18)19-10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• InChI Key： AAUJQSVZTHNVMH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(=O)C(=O)CCC(C)C

Computed Properties

• Exact Mass: 262.12054

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 376.0±35.0 °C(Predicted)
• PSA: 60.44